Cas no 102871-92-1 (4-Ethoxy-1-methyl-2-nitrobenzene)
102871-92-1 structure
Product Name:4-Ethoxy-1-methyl-2-nitrobenzene
CAS No:102871-92-1
MF:C9H11NO3
MW:181.188542604446
CID:1082973
PubChem ID:350366
Update Time:2025-04-20
4-Ethoxy-1-methyl-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethoxy-1-methyl-2-nitrobenzene
- 2-Nitro-4-ethoxytoluol
- 4-Ethoxy-2-nitrotoluene
- 4-methyl-3-nitro-phenetole
- AC1L6W4H
- AC1Q1YE0
- ACMC-20m5tu
- Benzene, 4-ethoxy-1-methyl-2-nitro-
- CTK0G7353
- NSC509556
- o-Nitro-p-kresol-ethylether
- SureCN3721960
- DTXSID20325525
- DA-39468
- DMMYNNHVBWPYKG-UHFFFAOYSA-N
- 4-Ethoxy-1-methyl-2-nitro-benzene
- 102871-92-1
- NSC-509556
- SCHEMBL3721960
-
- Inchi: 1S/C9H11NO3/c1-3-13-8-5-4-7(2)9(6-8)10(11)12/h4-6H,3H2,1-2H3
- InChI Key: DMMYNNHVBWPYKG-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C)=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
- LogP: 2.82510
4-Ethoxy-1-methyl-2-nitrobenzene Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
102871-92-1 (4-Ethoxy-1-methyl-2-nitrobenzene) Related Products
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